Cas no 61291-23-4 (2-Thiazolecarbothioic acid, 5-methyl-)

• Product Name: 2-Thiazolecarbothioic acid, 5-methyl-
• CAS No: 61291-23-4
• MF: C₅H₅NOS₂
• MW: 159.229298353195
• CID: 485639
• PubChem ID: 21505464
• Update Time: 2025-04-19

2-Thiazolecarbothioic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbothioic acid, 5-methyl-
• 5-methyl-1,3-thiazole-2-carbothioic S-acid
• 5-methylthiazole-2-thiocarboxylic acid
• DTXSID80615196
• SCHEMBL11842958
• URFKSKUPCJARNG-UHFFFAOYSA-N
• 61291-23-4

• Inchi： 1S/C5H5NOS2/c1-3-2-6-4(9-3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： URFKSKUPCJARNG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)S)=NC=C1C

Computed Properties

• Exact Mass: 158.98135
• Monoisotopic Mass: 158.98125613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives